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Compound of Interest

Compound Name: Methomyl-d3

Cat. No.: B15562426

Get Quote

For researchers, scientists, and professionals in drug development, the accurate quantification

of analytes is paramount. This in-depth technical guide provides a comprehensive overview of

sourcing Methomyl-d3, a crucial internal standard for the precise analysis of the insecticide

Methomyl. The guide details available suppliers, product specifications, and a synthesized

experimental protocol for its application in analytical workflows.

Procuring Methomyl-d3: A Comparative Supplier
Overview
The acquisition of a high-purity, reliable analytical standard is the foundational step for any

quantitative analysis. Several reputable suppliers offer Methomyl-d3 for research purposes. A

summary of key suppliers and their product offerings is presented below to facilitate an

informed purchasing decision.
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Supplier
Product
Name

Catalog
Number

Available
Quantities

Purity/Deut
erium
Incorporati
on

Storage

LGC

Standards
Methomyl-d3

TRC-

M260532

2.5 mg, 10

mg, 25 mg
>95% (HPLC) +4°C

Cayman

Chemical
Methomyl-d3 39576

1 mg, 5 mg,

10 mg, 25 mg

≥98%

(Methomyl),

≥99%

deuterated

forms (d1-d3)

-20°C

TargetMol
Methomyl-d3

(Standard)
TMSM-1594 10 mg

Not explicitly

stated

Not explicitly

stated

Sigma-

Aldrich

(PESTANAL

®)

Methomyl

PESTANAL®,

analytical

standard

36159 100 mg

Analytical

Standard

Grade

Not explicitly

stated

Note: Pricing and availability are subject to change and should be confirmed directly with the

suppliers. Many suppliers offer a Certificate of Analysis (CoA) upon request or with purchase,

providing detailed information on the specific batch's purity and characterization.

Experimental Protocol: Quantitative Analysis of
Methomyl using Methomyl-d3 Internal Standard
The following protocol outlines a general workflow for the analysis of Methomyl in a given

matrix, employing Methomyl-d3 as an internal standard. This method is a composite based on

established analytical techniques such as QuEChERS (Quick, Easy, Cheap, Effective, Rugged,

and Safe) sample preparation followed by Liquid Chromatography-Tandem Mass Spectrometry

(LC-MS/MS) or Gas Chromatography-Mass Spectrometry (GC-MS).[1][2][3]

Standard Preparation
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Primary Stock Solution of Methomyl-d3: Accurately weigh the purchased Methomyl-d3
analytical standard. Dissolve it in a suitable solvent, such as methanol or acetonitrile, to

prepare a primary stock solution of a known concentration (e.g., 1 mg/mL). Store this

solution at the recommended temperature, typically -20°C, in an amber vial to prevent

photodegradation.

Working Internal Standard Solution: Prepare a working solution of Methomyl-d3 by diluting

the primary stock solution to a concentration appropriate for spiking into samples and

calibration standards (e.g., 1 µg/mL).

Calibration Standards: Prepare a series of calibration standards by spiking known amounts

of a certified Methomyl analytical standard (non-deuterated) into a blank matrix extract. Each

calibration standard should also be spiked with a constant, known amount of the Methomyl-
d3 working internal standard solution.

Sample Preparation (QuEChERS Method)
The QuEChERS method is a widely adopted sample preparation technique for pesticide

residue analysis in various matrices, including fruits, vegetables, and biological samples.[1][2]

Homogenization: Homogenize a representative portion of the sample (e.g., 10-15 g) to

ensure uniformity. For solid samples, this may involve blending or grinding.

Extraction:

Place the homogenized sample into a 50 mL centrifuge tube.

Add the Methomyl-d3 working internal standard solution.

Add 10 mL of acetonitrile.

Add the appropriate QuEChERS extraction salts (e.g., magnesium sulfate, sodium

chloride, sodium citrate).

Shake vigorously for 1 minute to ensure thorough mixing and extraction of the analyte and

internal standard into the acetonitrile layer.

Centrifuge the tube to separate the organic and aqueous layers.
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Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing a cleanup

sorbent (e.g., primary secondary amine (PSA) to remove organic acids and sugars, and

C18 to remove non-polar interferences).

Vortex the tube to facilitate the cleanup process.

Centrifuge the tube to pellet the sorbent material.

Final Extract Preparation: Carefully collect the cleaned supernatant for analysis. Depending

on the analytical instrument's sensitivity and the expected concentration of Methomyl, the

extract may be analyzed directly or further diluted.

Instrumental Analysis (LC-MS/MS or GC-MS)
Chromatographic Separation: Inject the prepared sample and calibration standard extracts

onto an appropriate chromatographic system (LC or GC) to separate Methomyl and

Methomyl-d3 from other matrix components.

Mass Spectrometric Detection: Utilize a mass spectrometer for the detection and

quantification of the analytes. For tandem mass spectrometry (MS/MS), specific precursor-

to-product ion transitions (Multiple Reaction Monitoring - MRM) should be selected for both

Methomyl and Methomyl-d3 to ensure high selectivity and sensitivity.

Methomyl: The product ion with the stronger signal (m/z 88.1) is often selected for

quantification.

Methomyl-d3: The corresponding deuterated transitions would be monitored.

Data Analysis: Construct a calibration curve by plotting the ratio of the peak area of

Methomyl to the peak area of Methomyl-d3 against the concentration of Methomyl in the

calibration standards. Determine the concentration of Methomyl in the samples by

interpolating their peak area ratios from the calibration curve. The use of a deuterated

internal standard helps to correct for variations in extraction efficiency, matrix effects, and

instrument response.
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Experimental Workflow Diagram
The following diagram illustrates the key stages of the analytical workflow for the quantification

of Methomyl using a deuterated internal standard.

Preparation Sample Processing Analysis

Methomyl-d3 Standard

Spike with Methomyl-d3

Internal Standard

Sample Matrix Homogenization QuEChERS Extraction d-SPE Cleanup LC-MS/MS or GC-MS Analysis Data Processing & Quantification

Click to download full resolution via product page

Caption: A generalized workflow for the quantitative analysis of Methomyl using Methomyl-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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